Cas no 81405-12-1 ((1,1-dimethylpiperidin-1-ium-4-yl) 2,2-diphenylacetate; 4-methylbenzenesulfonic acid)

• Product Name: (1,1-dimethylpiperidin-1-ium-4-yl) 2,2-diphenylacetate; 4-methylbenzenesulfonic acid
• CAS No: 81405-12-1
• MF: C₂₈H₃₄NO₅S
• MW: 496.638267040253
• CID: 1803711
• PubChem ID: 157949
• Update Time: 2025-04-21

(1,1-dimethylpiperidin-1-ium-4-yl) 2,2-diphenylacetate; 4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• (1,1-dimethylpiperidin-1-ium-4-yl) 2,2-diphenylacetate,4-methylbenzenesulfonate
• (1,1-dimethylpiperidin-1-ium-4-yl) 2,2-diphenylacetate
• 4-methylbenzenesulfonic acid
• 81405-12-1
• Piperidinium, 4-((diphenylacetyl)oxy)-1,1-dimethyl-, tosylate
• Piperidinium, 4-((diphenylacetyl)oxy)-1,1-dimethyl-, salt with 4-methylbenzenesulfonic acid (1:1)
• (1,1-dimethylpiperidin-1-ium-4-yl) 2,2-diphenylacetate; 4-methylbenzenesulfonic acid

• Inchi： 1S/C21H26NO2.C7H8O3S/c1-22(2)15-13-19(14-16-22)24-21(23)20(17-9-5-3-6-10-17)18-11-7-4-8-12-18;1-6-2-4-7(5-3-6)11(8,9)10/h3-12,19-20H,13-16H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;
• InChI Key： BZQIXZORXWWCMQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)C1CC[N+](C)(C)CC1

Computed Properties

• Exact Mass: 496.21576936g/mol
• Monoisotopic Mass: 496.21576936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89Ų